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Compound of Interest

Compound Name: AZD1940

Cat. No.: B1665937 Get Quote

Absence of specific manufacturer guidelines necessitates adherence to general laboratory best

practices for chemical waste management. As AZD1940 is an investigational compound that

was discontinued from further development, a specific Safety Data Sheet (SDS) and official

disposal procedures from the manufacturer are not publicly available. Therefore, researchers,

scientists, and drug development professionals must handle and dispose of AZD1940 by

following established protocols for general laboratory chemical waste. It is imperative to treat

the compound as potentially hazardous and manage its disposal in a manner that ensures the

safety of personnel and the environment.

The following procedures are based on general best practices for the disposal of research

chemicals and non-hazardous pharmaceutical waste. Always consult your institution's

Environmental Health and Safety (EHS) department for specific guidance and to ensure

compliance with local, state, and federal regulations.[1]

Step-by-Step Disposal Protocol for AZD1940
1. Personal Protective Equipment (PPE) and Safety Precautions: Before handling AZD1940 for

disposal, ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

A lab coat
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of

inhalation.

2. Waste Identification and Segregation: Properly segregate waste containing AZD1940 to

prevent accidental mixing with incompatible substances.[2] The primary waste streams will

include:

Unused or Expired AZD1940: Pure, unadulterated compound.

Contaminated Materials: Items that have come into contact with AZD1940, such as pipette

tips, gloves, vials, and bench paper.[1]

Solutions: Liquid formulations containing AZD1940.

3. Waste Collection and Containerization:

Solid Waste: Collect unused AZD1940 and contaminated solid materials in a designated,

puncture-resistant container with a secure lid.[1]

Liquid Waste: Collect solutions containing AZD1940 in a chemically resistant container with

a screw-on cap to prevent leakage.[1] Do not overfill liquid waste containers.[2]

Sharps: Any sharps contaminated with AZD1940 should be placed in a designated sharps

container.

4. Labeling: Clearly label all waste containers with the words "Hazardous Waste," the full

chemical name "AZD1940," and the approximate concentration and quantity of the waste.[1][3]

Include the date of waste generation. Proper labeling is crucial for safe handling and disposal

by your institution's EHS personnel.[4]

5. Storage: Store waste containers in a designated and secure satellite accumulation area

within the laboratory.[3][5] This area should be well-ventilated and away from heat sources or

incompatible chemicals.[4]

6. Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the chemical waste.[1] Do not dispose of AZD1940 down the drain or in the regular trash.[6][7]
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Your EHS department will ensure the waste is transported to a licensed hazardous waste

disposal facility, likely for incineration.[8][9]

Summary of Safe Handling and Disposal of
AZD1940

Parameter Guideline Source

Personal Protective Equipment
Safety goggles, chemical-

resistant gloves, lab coat
[4]

Waste Segregation
Separate solid, liquid, and

sharp waste streams
[2]

Solid Waste Container
Puncture-resistant container

with a secure lid
[1]

Liquid Waste Container
Chemically resistant container

with a screw-on cap
[1]

Waste Labeling

"Hazardous Waste,"

"AZD1940," concentration,

quantity, date

[1][3]

Waste Storage

Designated, secure, and well-

ventilated satellite

accumulation area

[3][5]

Disposal Method

Arranged pickup by

institutional EHS for licensed

disposal

[1]

Prohibited Disposal
Do not dispose of in sinks or

regular trash
[6][7]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AZD1940 in a laboratory setting.
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Caption: Workflow for the proper disposal of AZD1940.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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